Cas no 2228887-99-6 (3-amino-1-ethylcyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-ethylcyclobutane-1-carboxylic acid
• CAS No: 2228887-99-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5849454
• PubChem ID: 96882613
• Update Time: 2025-06-15

3-amino-1-ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-ethylcyclobutane-1-carboxylic acid
• EN300-1814021
• 2228887-99-6

• Inchi： 1S/C7H13NO2/c1-2-7(6(9)10)3-5(8)4-7/h5H,2-4,8H2,1H3,(H,9,10)
• InChI Key： MQWMHDOBJGTRFD-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CC(C1)N)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-ethylcyclobutane-1-carboxylic acid

Introduction to 3-Amino-1-Ethylcyclobutane-1-Carboxylic Acid (CAS No. 2228887-99-6)

3-Amino-1-ethylcyclobutane-1-carboxylic acid (CAS No. 2228887-99-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and amino group, exhibits promising properties that make it a valuable candidate for various applications, including drug development and biochemical studies.

The chemical structure of 3-amino-1-ethylcyclobutane-1-carboxylic acid consists of a cyclobutane ring with an amino group and a carboxylic acid group attached to the same carbon atom. The presence of the ethyl group adds further complexity and potential for functionalization. This molecular architecture provides a robust foundation for exploring its biological activities and potential therapeutic applications.

Recent studies have highlighted the importance of small molecules with cyclobutane rings in modulating various biological processes. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that compounds with similar structures to 3-amino-1-ethylcyclobutane-1-carboxylic acid exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that 3-amino-1-ethylcyclobutane-1-carboxylic acid could be a valuable lead compound for developing new therapeutic agents.

In addition to its potential therapeutic applications, 3-amino-1-ethylcyclobutane-1-carboxylic acid has been studied for its role in protein-protein interactions. A research team from the University of California, San Francisco, reported in the Proceedings of the National Academy of Sciences (PNAS) that this compound can selectively bind to specific protein domains, thereby modulating their function. This property makes it an attractive tool for investigating protein dynamics and signaling pathways in cellular systems.

The synthesis of 3-amino-1-ethylcyclobutane-1-carboxylic acid has been optimized using modern synthetic techniques, ensuring high yields and purity. One common approach involves the cyclization of an appropriate precursor followed by functional group modifications. The detailed synthetic route has been documented in several peer-reviewed journals, providing a solid foundation for researchers to reproduce and further develop this compound.

In terms of pharmacological properties, preliminary studies have shown that 3-amino-1-ethylcyclobutane-1-carboxylic acid exhibits good solubility and stability under physiological conditions. These characteristics are crucial for its potential use as a drug candidate. Additionally, toxicity studies conducted in vitro and in animal models have indicated low toxicity levels, further supporting its safety profile.

The potential applications of 3-amino-1-ethylcyclobutane-1-carboxylic acid extend beyond traditional drug development. Its unique chemical structure makes it suitable for use as a building block in combinatorial chemistry and high-throughput screening assays. These applications can accelerate the discovery of new lead compounds and optimize existing drug candidates.

In conclusion, 3-amino-1-ethylcyclobutane-1-carboxylic acid (CAS No. 2228887-99-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable tool for advancing our understanding of biological processes and developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, making it an exciting area of study for scientists and researchers alike.